Cas no 1528930-40-6 (4-Chloro-3,3,7-trimethyl-2,3-dihydro-1h-indole)

• Product Name: 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1h-indole
• CAS No: 1528930-40-6
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5702258
• PubChem ID: 81222961
• Update Time: 2025-06-09

4-Chloro-3,3,7-trimethyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-chloro-2,3-dihydro-3,3,7-trimethyl-
• AKOS019794313
• EN300-1145412
• 4-CHLORO-3,3,7-TRIMETHYL-2,3-DIHYDRO-1H-INDOLE
• 1528930-40-6
• 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1h-indole

• Inchi： 1S/C11H14ClN/c1-7-4-5-8(12)9-10(7)13-6-11(9,2)3/h4-5,13H,6H2,1-3H3
• InChI Key： PSZQXXKTQSWION-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2C)C(C)(C)C1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 270.5±40.0 °C(Predicted)
• pka: 4.23±0.40(Predicted)

Additional information on 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1h-indole

Introduction to 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole (CAS No. 1528930-40-6)

4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1528930-40-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of a chloro substituent at the 4-position and methyl groups at the 3- and 7-positions contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structure of 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole consists of a indole core, which is a well-known motif in many bioactive natural products and pharmaceuticals. The indole ring system is characterized by a benzene-like aromaticity fused with a pyrrole-like heterocyclic system. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound further modulates its pharmacological profile, making it an intriguing candidate for further investigation.

In recent years, there has been increasing interest in indole derivatives as potential therapeutic agents. The chloro-substituted indole compounds have been particularly studied for their ability to interact with biological targets such as enzymes and receptors. For instance, the chloro group at the 4-position can enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets. Additionally, the methyl groups at the 3- and 7-positions can influence the conformational flexibility of the molecule, thereby affecting its bioavailability and metabolic stability.

One of the most compelling aspects of 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole is its potential application in the development of novel pharmaceuticals. Researchers have been exploring its derivatives as intermediates in synthesizing more complex molecules with enhanced biological activity. For example, modifications at the 5-position or introduction of other functional groups can lead to compounds with improved efficacy against various diseases. The versatility of this scaffold makes it a promising candidate for further chemical optimization.

Recent studies have highlighted the importance of indole derivatives in addressing unmet medical needs. These compounds have shown promise in preclinical models for treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The structural features of 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole, including its chloro and methyl substituents, contribute to its potential as a lead compound in drug discovery programs. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacological properties.

The synthesis of 4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and alkylation. Advances in synthetic methodologies have enabled the efficient preparation of complex indole derivatives like this one. These advancements are crucial for accelerating drug discovery efforts and bringing new therapies to patients more quickly.

In conclusion,4-Chloro-3,3,7-trimethyl-2,3-dihydro-1H-indole (CAS No. 1528930-40-6) represents a significant compound in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features make it an attractive scaffold for drug development efforts aimed at treating various diseases. As research continues to uncover new biological activities associated with indole derivatives,this compound will likely remain at the forefront of medicinal chemistry investigations.